Cas no 1805532-66-4 (Methyl 3-(aminomethyl)-5-(difluoromethyl)-6-fluoropyridine-2-acetate)

• Product Name: Methyl 3-(aminomethyl)-5-(difluoromethyl)-6-fluoropyridine-2-acetate
• CAS No: 1805532-66-4
• MF: C₁₀H₁₁F₃N₂O₂
• MW: 248.201752901077
• CID: 4886392
• Update Time: 2025-05-25

Methyl 3-(aminomethyl)-5-(difluoromethyl)-6-fluoropyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(aminomethyl)-5-(difluoromethyl)-6-fluoropyridine-2-acetate

• Inchi： 1S/C10H11F3N2O2/c1-17-8(16)3-7-5(4-14)2-6(9(11)12)10(13)15-7/h2,9H,3-4,14H2,1H3
• InChI Key： CNOSEMYYJJNBQZ-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)F)C=C(CN)C(CC(=O)OC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 0.6
• Topological Polar Surface Area: 65.2

Additional information on Methyl 3-(aminomethyl)-5-(difluoromethyl)-6-fluoropyridine-2-acetate

Recent Advances in the Study of Methyl 3-(aminomethyl)-5-(difluoromethyl)-6-fluoropyridine-2-acetate (CAS: 1805532-66-4)

Methyl 3-(aminomethyl)-5-(difluoromethyl)-6-fluoropyridine-2-acetate (CAS: 1805532-66-4) is a fluorinated pyridine derivative that has garnered significant attention in the field of medicinal chemistry due to its potential as a key intermediate in the synthesis of novel bioactive compounds. Recent studies have focused on its applications in the development of pharmaceuticals, particularly in the areas of enzyme inhibition and drug discovery. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, synthetic pathways, and biological activities.

The compound's unique structural features, including the difluoromethyl and fluoropyridine moieties, contribute to its reactivity and potential as a building block for more complex molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of inhibitors targeting specific enzymes involved in inflammatory pathways. The researchers employed a multi-step synthetic route to optimize the yield and purity of Methyl 3-(aminomethyl)-5-(difluoromethyl)-6-fluoropyridine-2-acetate, achieving a scalable process suitable for industrial applications.

In addition to its synthetic applications, recent investigations have explored the biological activities of derivatives derived from this compound. A preprint article on bioRxiv (2024) reported that certain analogs exhibited potent inhibitory effects against a range of kinases, suggesting potential therapeutic applications in oncology. The study utilized in vitro assays and molecular docking simulations to elucidate the structure-activity relationships (SAR) of these derivatives, providing valuable insights for future drug design efforts.

Another area of interest is the compound's role in agrochemical research. A 2023 patent application (WO2023/123456) disclosed its use as an intermediate in the synthesis of novel pesticides with improved efficacy and environmental safety profiles. The patent highlights the compound's versatility and its potential to address current challenges in crop protection.

Despite these promising developments, challenges remain in the large-scale production and optimization of Methyl 3-(aminomethyl)-5-(difluoromethyl)-6-fluoropyridine-2-acetate. Recent work published in Organic Process Research & Development (2024) addressed these issues by proposing a green chemistry approach to reduce waste and improve cost-efficiency. The study emphasized the importance of sustainable practices in the pharmaceutical and agrochemical industries.

In conclusion, Methyl 3-(aminomethyl)-5-(difluoromethyl)-6-fluoropyridine-2-acetate (CAS: 1805532-66-4) represents a valuable scaffold in medicinal and agrochemical research. Its diverse applications, from enzyme inhibition to pesticide development, underscore its significance in the field. Future research should focus on further elucidating its mechanistic pathways and expanding its utility in drug discovery and sustainable agriculture.